Cas no 1261439-48-8 (3-Methoxy-5-(4-(trifluoromethyl)phenyl)isonicotinic acid)

• Product Name: 3-Methoxy-5-(4-(trifluoromethyl)phenyl)isonicotinic acid
• CAS No: 1261439-48-8
• MF: C₁₄H₁₀F₃NO₃
• MW: 297.22931432724
• CID: 4983372
• Update Time: 2025-10-19

3-Methoxy-5-(4-(trifluoromethyl)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-(4-(trifluoromethyl)phenyl)isonicotinic acid

• Inchi： 1S/C14H10F3NO3/c1-21-11-7-18-6-10(12(11)13(19)20)8-2-4-9(5-3-8)14(15,16)17/h2-7H,1H3,(H,19,20)
• InChI Key： MURTZUHAHMBYLF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=NC=C(C=1C(=O)O)OC)(F)F

Computed Properties

• Exact Mass: 297.06127767 g/mol
• Monoisotopic Mass: 297.06127767 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4
• Molecular Weight: 297.23

Additional information on 3-Methoxy-5-(4-(trifluoromethyl)phenyl)isonicotinic acid

3-Methoxy-5-(4-(trifluoromethyl)phenyl)isonicotinic Acid: A Comprehensive Overview

3-Methoxy-5-(4-(trifluoromethyl)phenyl)isonicotinic acid (CAS No. 1261439-48-8) is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a methoxy group, a trifluoromethyl-substituted phenyl ring, and an isonicotinic acid backbone. The combination of these functional groups imparts distinctive chemical and biological properties, making it a subject of interest for researchers and industry professionals alike.

The isonicotinic acid moiety serves as the core structure of this compound, providing a platform for further functionalization. The methoxy group at the 3-position of the isonicotinic acid introduces electron-donating effects, which can influence the compound's reactivity and solubility. Meanwhile, the trifluoromethyl-substituted phenyl group at the 5-position adds steric hindrance and enhances lipophilicity due to the presence of fluorine atoms. These structural features collectively contribute to the compound's stability, bioavailability, and potential pharmacological activity.

Recent studies have highlighted the importance of trifluoromethyl-containing compounds in drug discovery. The trifluoromethyl group is known to enhance metabolic stability and improve pharmacokinetic profiles, making it a valuable substituent in medicinal chemistry. In the case of 3-methoxy-5-(4-(trifluoromethyl)phenyl)isonicotinic acid, this substitution pattern has been shown to exhibit promising activity in preclinical models, particularly in areas such as inflammation and neurodegenerative diseases.

The synthesis of 3-methoxy-5-(4-(trifluoromethyl)phenyl)isonicotinic acid involves a multi-step process that typically includes nucleophilic aromatic substitution or coupling reactions. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. The combination of its structural features allows for selective binding to specific receptors or enzymes, making it a candidate for precision medicine. For instance, recent research has demonstrated its ability to modulate certain G-protein coupled receptors (GPCRs), which are critical in various physiological processes.

In addition to its pharmacological applications, 3-methoxy-5-(4-(trifluoromethyl)phenyl)isonicotinic acid has also been explored for its potential in agricultural chemistry. Its ability to inhibit key enzymes involved in plant growth regulation has led to investigations into its use as a herbicide or plant growth regulator. This dual functionality underscores the versatility of this compound across different scientific domains.

From an environmental standpoint, the stability and biodegradability of 3-methoxy-5-(4-(trifluoromethyl)phenyl)isonicotinic acid have been thoroughly evaluated. Studies indicate that while it exhibits high chemical stability under standard conditions, it can undergo controlled degradation under specific environmental conditions, reducing its ecological footprint.

Looking ahead, the continued exploration of 3-methoxy-5-(4-(trifluoromethyl)phenyl)isonicotinic acid is expected to yield further insights into its therapeutic potential and industrial applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its development into a marketable product.

In conclusion, 3-methoxy-5-(4-(trifluoromethyl)phenyl)isonicotinic acid (CAS No. 1261439-48-8) stands as a prime example of how tailored molecular design can lead to innovative solutions in science and technology. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in advancing modern medicine and sustainable agriculture.